Cas no 1229625-49-3 (2-chloro-5-(2,6-difluorophenyl)pyridine-3-carboxylic acid)

• Product Name: 2-chloro-5-(2,6-difluorophenyl)pyridine-3-carboxylic acid
• CAS No: 1229625-49-3
• MF: C₁₂H₆ClF₂NO₂
• MW: 269.631349086761
• CID: 2618329
• PubChem ID: 53223077
• Update Time: 2025-04-21

2-chloro-5-(2,6-difluorophenyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(2,6-difluorophenyl)pyridine-3-carboxylic acid
• 1229625-49-3
• MFCD16621997
• 2-Chloro-5-(2',6'-difluorophenyl)nicotinic acid
• DTXSID70687362

• Inchi： 1S/C12H6ClF2NO2/c13-11-7(12(17)18)4-6(5-16-11)10-8(14)2-1-3-9(10)15/h1-5H,(H,17,18)
• InChI Key： NDEQULQUCHRDMP-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=C(C=N1)C1C(=CC=CC=1F)F

Computed Properties

• Exact Mass: 269.0055125Da
• Monoisotopic Mass: 269.0055125Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.2Ų